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Compound of Interest

Compound Name: 1-(1H-Pyrazol-1-yl)ethanone

Cat. No.: B161398 Get Quote

A Technical Overview of 1-(1H-Pyrazol-1-
yl)ethanone
This guide provides essential technical data on 1-(1H-Pyrazol-1-yl)ethanone, a heterocyclic

organic compound. The information is intended for researchers, scientists, and professionals in

drug development who may be interested in its chemical and physical properties for synthesis

and analysis.

Core Chemical Properties
1-(1H-Pyrazol-1-yl)ethanone is a chemical compound with the systematic name 1-(1H-
pyrazol-1-yl)ethanone[1]. Its fundamental properties, including molecular formula and weight,

are crucial for any quantitative experimental work.

The molecular formula of this compound is C5H6N2O[1][2][3][4]. This indicates that each

molecule is composed of five carbon atoms, six hydrogen atoms, two nitrogen atoms, and one

oxygen atom. The molecular weight has been determined to be 110.11 g/mol [2][4].

Quantitative Data Summary
The following table summarizes the key quantitative physical and chemical properties of 1-(1H-
Pyrazol-1-yl)ethanone.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b161398?utm_src=pdf-interest
https://www.benchchem.com/product/b161398?utm_src=pdf-body
https://www.benchchem.com/product/b161398?utm_src=pdf-body
https://www.benchchem.com/product/b161398?utm_src=pdf-body
https://www.benchchem.com/product/b161398?utm_src=pdf-body
https://www.biosynce.com/pharmaceutical-intermediates/pyrazole/1-1h-pyrazol-1-yl-ethanone-cas-factory.html
https://www.biosynce.com/pharmaceutical-intermediates/pyrazole/1-1h-pyrazol-1-yl-ethanone-cas-factory.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-_1H-Pyrazol-1-yl_ethanone
https://www.chemsrc.com/en/cas/10199-64-1_1102626.html
https://www.chemicalbook.com/msds/1-1h-pyrazol-1-yl-ethanone.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1-_1H-Pyrazol-1-yl_ethanone
https://www.chemicalbook.com/msds/1-1h-pyrazol-1-yl-ethanone.htm
https://www.benchchem.com/product/b161398?utm_src=pdf-body
https://www.benchchem.com/product/b161398?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C5H6N2O [1][2][3][4]

Molecular Weight 110.11 g/mol [2][4]

Density 1.14 g/cm³ [3][4]

Boiling Point 197.9 °C at 760 mmHg [3][4]

Flash Point 73.5 °C [3][4]

CAS Number 10199-64-1 [1][2][4]

Experimental Protocols
Detailed experimental protocols for the synthesis or specific analytical procedures for 1-(1H-
Pyrazol-1-yl)ethanone are not extensively detailed in publicly available safety data sheets or

chemical supplier databases. Researchers planning to work with this compound would typically

develop specific protocols based on established principles of organic synthesis and analytical

chemistry, tailored to their research objectives. Standard laboratory safety procedures should

be followed, as the compound is classified as a skin and eye irritant[2].

Structural and Property Relationship
The relationship between the compound's identity, its atomic composition (formula), and its

molar mass (molecular weight) is a fundamental concept in chemistry. The diagram below

illustrates this logical connection.
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Caption: Logical flow from compound name to molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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